4-(4,4-Dimethyl-1,1-dioxido-3-oxo-2-isothiazolidinyl)benzenesulfonyl chloride, AldrichCPR
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Overview
Description
4-(4,4-Dimethyl-1,1-dioxido-3-oxo-2-isothiazolidinyl)benzenesulfonyl chloride, also known as AldrichCPR, is a unique chemical compound with the empirical formula C11H12ClNO5S2 . It has a molecular weight of 337.80 . The SMILES string of this compound is CC1(C)CS(=O)(=O)N(C1=O)c2ccc(cc2)S(Cl)(=O)=O
.
Scientific Research Applications
Synthesis and Structural Analysis
Research has demonstrated the synthesis and structural characterization of sterically hindered isomeric forms of dimethyl[methyl(phenylsulfonyl)amino]benzenesulfonyl chlorides through X-ray crystal diffraction and ab initio quantum-chemical calculations. These compounds have been utilized in kinetic investigations of substitution reactions in aqueous solutions, highlighting their potential in the development of novel organic molecules with specific structural and electronic properties (Rublova et al., 2017).
Chemical Transformations and Synthesis Routes
Another study focused on the use of chlorosulfonylmethylene(dimethyl)ammonium chloride as a highly reactive dehydrating agent, providing efficient pathways to various heterocyclic compounds through cycloaddition reactions. This illustrates the versatility of sulfonyl chloride derivatives in facilitating novel synthesis routes for organic compounds with potential applications in pharmaceuticals and materials science (Prajapati et al., 1993).
Catalysis and Environmental Applications
The role of sulfonyl chloride derivatives in catalytic processes has also been explored, such as in the deep oxidative desulfurization of fuels. Research using redox ionic liquids based on iron chloride for the removal of sulfur compounds from model oil demonstrates the potential environmental applications of these chemicals in improving fuel quality and reducing sulfur emissions (Li et al., 2009).
Safety and Hazards
Sigma-Aldrich provides this product to early discovery researchers as part of a collection of unique chemicals . The buyer assumes responsibility to confirm product identity and/or purity . Sigma-Aldrich sells this product “as-is” and makes no representation or warranty whatsoever with respect to this product .
Properties
IUPAC Name |
4-(4,4-dimethyl-1,1,3-trioxo-1,2-thiazolidin-2-yl)benzenesulfonyl chloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12ClNO5S2/c1-11(2)7-19(15,16)13(10(11)14)8-3-5-9(6-4-8)20(12,17)18/h3-6H,7H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CMCDYKBZRMESKA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CS(=O)(=O)N(C1=O)C2=CC=C(C=C2)S(=O)(=O)Cl)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12ClNO5S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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